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Compound of Interest

Compound Name: 2-Phenylglutaric anhydride
CAS No.: 2959-96-8
Cat. No.: B1214711
Get Quote
. J

For researchers, scientists, and professionals in drug development, a thorough understanding
of the structural and spectroscopic properties of key chemical intermediates is paramount. This
technical guide provides an in-depth analysis of the spectroscopic data for 2-phenylglutaric
anhydride, a valuable building block in organic synthesis.

This document presents a comprehensive summary of the available Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-phenylglutaric
anhydride. Detailed experimental protocols for acquiring such data are also provided,
alongside a visual representation of the general spectroscopic analysis workflow.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from 'H NMR, 3C NMR, IR,
and Mass Spectrometry of 2-phenylglutaric anhydride.
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1H NMR Data

Chemical Shift (d) ppm

Assignment

7.20 - 7.40 (m, 5H)

Aromatic protons (CeHs)

3.65 (M, 1H)

Methine proton (CH-Ph)

2.70 - 2.90 (m, 2H)

Methylene protons (CHz)

2.40 - 2.60 (m, 2H)

Methylene protons (CHz)

13C NMR Data

Chemical Shift () ppm

Assignment

1715 Carbonyl carbon (C=0)
170.8 Carbonyl carbon (C=0)
137.9 Aromatic quaternary carbon
129.2 Aromatic CH

128.5 Aromatic CH

127.8 Aromatic CH

45.1 Methine carbon (CH-Ph)
32.7 Methylene carbon (CH2)
28.9 Methylene carbon (CHz)
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Infrared (IR) Spectroscopy Data

Wavenumber (cm~1)

Assignment

1815 (s) C=0 stretch (anhydride)
1765 (s) C=0 stretch (anhydride)
3030 (w) Aromatic C-H stretch
2950 (w) Aliphatic C-H stretch
1230 (s) C-O stretch

Mass Spectrometry (MS) Data

m/z Assignment

190 [M]* (Molecular ion)
146 [M - CO2)*

118 [M-CO:z - COJ*

104 [CsHs]*

91 [C7H7]* (Tropylium ion)

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Synthesis of 2-Phenylglutaric Anhydride

A common method for the synthesis of 2-phenylglutaric anhydride involves the dehydration

of 2-phenylglutaric acid. In a typical procedure, 2-phenylglutaric acid is refluxed with an excess

of a dehydrating agent, such as acetic anhydride, for several hours. The excess acetic

anhydride and acetic acid byproduct are then removed by distillation under reduced pressure to

yield the crude 2-phenylglutaric anhydride. Further purification can be achieved by

recrystallization from a suitable solvent system, such as ethyl acetate and hexane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

For the acquisition of NMR spectra, a sample of 2-phenylglutaric anhydride is dissolved in a
deuterated solvent, typically chloroform-d (CDCIs), at a concentration of approximately 10-20
mg/mL.

e 1H NMR Spectroscopy: A standard proton NMR spectrum is acquired on a 400 MHz or 500
MHz spectrometer. Data is typically collected with a sufficient number of scans to achieve a
good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to
the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

e 13C NMR Spectroscopy: A proton-decoupled 3C NMR spectrum is recorded on the same
instrument. A larger number of scans is usually required compared to *H NMR to obtain a
spectrum with adequate signal intensity. Chemical shifts are reported in ppm relative to the
solvent peak.

Infrared (IR) Spectroscopy

The IR spectrum of solid 2-phenylglutaric anhydride can be obtained using the Attenuated
Total Reflectance (ATR) technique. A small amount of the solid sample is placed directly onto
the ATR crystal, and pressure is applied to ensure good contact. The spectrum is recorded over
the range of 4000-400 cm™1. Alternatively, a potassium bromide (KBr) pellet can be prepared
by grinding a small amount of the sample with dry KBr and pressing the mixture into a thin,
transparent disk.

Mass Spectrometry (MS)

Mass spectral data is typically acquired using an electron ionization (El) source. A small
amount of the sample is introduced into the mass spectrometer, where it is vaporized and
bombarded with a high-energy electron beam. The resulting charged fragments are separated
based on their mass-to-charge ratio (m/z) and detected. The NIST WebBook provides a mass
spectrum for a-phenylglutaric anhydride, which can be used as a reference.[1]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 2-phenylglutaric anhydride.
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of 2-
phenylglutaric anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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